4-[2-(Difluoromethyl)-1,3-thiazol-5-yl]benzonitrile

• Molecular Formula: C11H6F2N2S
• Molecular Weight: 236.24 g/mol
• IUPAC Name: 4-[2-(difluoromethyl)-1,3-thiazol-5-yl]benzonitrile
• InChI: InChI=1S/C11H6F2N2S/c12-10(13)11-15-6-9(16-11)8-3-1-7(5-14)2-4-8/h1-4,6,10H
• InChI Key: CXRIEFKIIOBXOB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C#N)C2=CN=C(S2)C(F)F

Description

4-[2-(Difluoromethyl)-1,3-thiazol-5-yl]benzonitrile is a heterocyclic aromatic compound featuring a thiazole core substituted with a difluoromethyl group at position 2 and a benzonitrile moiety at position 3.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[2-(Difluoromethyl)-1,3-thiazol-5-yl]benzonitrile typically involves the following steps:

Formation of the Thiazole Ring: The thiazole ring can be synthesized through a cyclization reaction involving a suitable precursor such as a thioamide and an α-haloketone.

Introduction of the Difluoromethyl Group: The difluoromethyl group can be introduced via difluoromethylation reactions, often using reagents like difluoromethyl iodide or difluoromethyl sulfone.

Attachment of the Benzonitrile Moiety: The final step involves coupling the thiazole ring with a benzonitrile derivative, typically through a nucleophilic substitution reaction.

Industrial Production Methods

In an industrial setting, the production of 4-[2-(Difluoromethyl)-1,3-thiazol-5-yl]benzonitrile may involve optimized reaction conditions to maximize yield and purity. This includes the use of high-purity reagents, controlled reaction temperatures, and efficient purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

4-[2-(Difluoromethyl)-1,3-thiazol-5-yl]benzonitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially modifying its reactivity and properties.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like halogens, alkyl halides, and organometallic compounds are employed under conditions such as reflux or catalysis.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can introduce various alkyl or aryl groups.

Scientific Research Applications

4-[2-(Difluoromethyl)-1,3-thiazol-5-yl]benzonitrile is a synthetic organic compound featuring a thiazole ring and a benzonitrile moiety in its structure. The presence of the difluoromethyl group attached to the thiazole ring enhances the compound's chemical properties.

Key Properties

• Formula: $C_{11}H_6F_2N_2S$
• CAS Number: 917590-52-4
• Synonyms: 4-[2-(Difluoromethyl)-1,3-thiazol-5-yl]benzonitrile, 2059967-03-0, EN300-337764

Applications

4-[2-(Difluoromethyl)-1,3-thiazol-5-yl]benzonitrile is of interest in medicinal chemistry and agrochemicals. The difluoromethyl group is important as it enhances the compound's reactivity and stability. The compound is noted for its potential biological activities and applications in drug development due to the presence of fluorine, which can influence the compound's reactivity and stability. It can interact with enzymes or receptors, modulating biological pathways and leading to specific therapeutic outcomes or biochemical effects.

Structural Similarity

Several compounds share structural similarities with 4-[2-(Difluoromethyl)-1,3-thiazol-5-yl]benzonitrile:

Compound Name	Structural Feature	Unique Aspect
4-[2-(Trifluoromethyl)-1,3-thiazol-5-yl]benzonitrile	Contains a trifluoromethyl group	Enhanced reactivity due to trifluoromethyl group
4-[2-(Methyl)-1,3-thiazol-5-yl]benzonitrile	Contains a methyl group	Lacks fluorinated properties
4-[2-(Chloromethyl)-1,3-thiazol-5-yl]benzonitrile	Features a chloromethyl group	Different electronic properties compared to difluoromethyl

Mechanism of Action

The mechanism by which 4-[2-(Difluoromethyl)-1,3-thiazol-5-yl]benzonitrile exerts its effects involves its interaction with molecular targets such as enzymes or receptors. The difluoromethyl group can enhance binding affinity and selectivity, while the thiazole and benzonitrile moieties contribute to the overall stability and reactivity of the compound. These interactions can modulate biological pathways, leading to specific therapeutic or biochemical outcomes.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Thiazole-Based Derivatives with Fluorinated Substituents

a. 3-Fluoro-5-[(2-methyl-1,3-thiazol-4-yl)ethynyl]benzonitrile

• Structure : Contains a thiazole ring with a methyl group at position 2 and an ethynyl linkage to a fluorinated benzonitrile.
• Molecular Weight : 242.27 g/mol.
• Key Differences :
  • The ethynyl spacer introduces rigidity compared to the direct aryl-thiazole linkage in the target compound.
  • The 2-methyl group on the thiazole may reduce steric hindrance compared to the difluoromethyl group.
• Implications : The fluorine atom at position 3 of the benzene ring may enhance electronegativity and influence binding specificity .

b. 4-[(3-Methyl-2,4-dioxo-1,3-thiazolidin-5-yl)methyl]benzonitrile

• Structure: Features a thiazolidinone ring (saturated thiazole with two ketone groups) linked via methylene to benzonitrile.
• Molecular Weight : 246.29 g/mol.
• Key Differences: The thiazolidinone ring introduces hydrogen-bonding capability via carbonyl groups.
• Implications: Thiazolidinones are common in antidiabetic agents (e.g., rosiglitazone), suggesting possible metabolic activity distinct from the target compound .

Thiazole Derivatives with Complex Heterocyclic Systems

a. 4-{1-[2-(4-Methyl-1H-1,2,3-triazol-1-yl)ethyl]-4-phenyl-1H-imidazol-5-yl}benzonitrile

• Structure : Combines imidazole, triazole, and thiazole rings with benzonitrile.
• Molecular Weight : 354.41 g/mol.
• Key Differences :
  • The triazole-imidazole system introduces multiple hydrogen-bonding sites.
  • Increased molecular complexity may enhance selectivity but reduce solubility.

b. 2-{4-[4-(1H-1,3-Benzodiazol-2-yl)phenoxymethyl]-1H-1,2,3-triazol-1-yl}-N-[2-(4-bromophenyl)-1,3-thiazol-5-yl]acetamide

• Structure : Includes benzimidazole, triazole, and bromophenyl-substituted thiazole.
• The acetamide linker may improve membrane permeability.
• Implications : Bromine’s bulky electronegative nature could enhance binding to hydrophobic protein pockets .

Fluorinated Imidazolidinone and Thiazolidinone Analogs

a. 4-[3-(4-Hydroxybutyl)-4,4-dimethyl-5-oxo-2-thioxoimidazolidin-1-yl]-2-(trifluoromethyl)benzonitrile

• Structure: Combines imidazolidinone with a trifluoromethylbenzonitrile group.
• Molecular Weight : 385.4 g/mol.
• Key Differences: The trifluoromethyl group increases electronegativity and stability compared to difluoromethyl.
• Implications : Trifluoromethyl groups are common in agrochemicals and CNS drugs, suggesting diverse applications .

b. 4-(4-{[(5R)-2,4-Dioxo-1,3-thiazolidin-5-yl]methyl}-2-methoxyphenoxy)-3-(trifluoromethyl)benzonitrile

• Structure: Contains a chiral thiazolidinone core with methoxy and trifluoromethyl substituents.
• Key Differences :
  • The (5R)-configuration introduces stereochemical specificity.
  • Methoxy and trifluoromethyl groups enhance solubility and target affinity.
• Implications : Chiral centers are critical in drug design for enantioselective activity .

Table 1: Key Parameters of 4-[2-(Difluoromethyl)-1,3-thiazol-5-yl]benzonitrile and Analogs

Compound Name	Molecular Weight (g/mol)	Key Substituents	Structural Features	Potential Applications
4-[2-(Difluoromethyl)-1,3-thiazol-5-yl]benzonitrile	Not reported	2-(difluoromethyl), 5-benzonitrile	Aromatic thiazole, polar nitrile	Not reported
3-Fluoro-5-[(2-methyl-1,3-thiazol-4-yl)ethynyl]benzonitrile	242.27	2-methyl, 3-fluoro, ethynyl spacer	Rigid ethynyl linkage	Not reported
4-[(3-Methyl-2,4-dioxo-1,3-thiazolidin-5-yl)methyl]benzonitrile	246.29	Thiazolidinone, methylene spacer	Hydrogen-bonding carbonyl groups	Metabolic regulation
4-[3-(4-Hydroxybutyl)-...-2-(trifluoromethyl)benzonitrile	385.4	Trifluoromethyl, thioxoimidazolidinone	Sulfur interactions, chirality	Agrochemicals, CNS drugs

Biological Activity

4-[2-(Difluoromethyl)-1,3-thiazol-5-yl]benzonitrile (CAS Number: 917590-52-4) is a compound of interest due to its potential biological activities, particularly in the areas of antimicrobial and anticancer properties. This article synthesizes available research findings on its biological activity, including case studies and relevant data.

Chemical Structure and Properties

The molecular formula of 4-[2-(Difluoromethyl)-1,3-thiazol-5-yl]benzonitrile is C$_{11}$H$_6$F$_2$N$_2$S, which includes a difluoromethyl group attached to a thiazole ring that is further connected to a benzonitrile moiety. The presence of fluorine atoms often enhances the biological activity of organic compounds through improved pharmacokinetic properties.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of compounds similar to 4-[2-(Difluoromethyl)-1,3-thiazol-5-yl]benzonitrile. For instance, derivatives with thiazole rings have shown significant activity against various bacterial strains.

Case Study: Antimicrobial Efficacy

A study published in Molecules evaluated the antimicrobial properties of several thiazole derivatives, including those structurally related to our compound. The findings indicated that compounds with similar structural features exhibited potent activity against Staphylococcus aureus and methicillin-resistant Staphylococcus aureus (MRSA), suggesting that modifications in the thiazole ring can lead to enhanced antibacterial effects .

Compound	MIC (µM) against S. aureus	MIC (µM) against MRSA
5c	15.8	31.6
5e	8.0	31.9

This table illustrates the minimum inhibitory concentrations (MICs) observed for specific derivatives that suggest a promising pathway for developing new antibacterial agents based on this scaffold.

Anticancer Activity

The potential anticancer properties of thiazole-containing compounds have also been explored. Research has indicated that certain fluorinated thiazole derivatives possess antiproliferative effects against various cancer cell lines.

Case Study: Antiproliferative Effects

In a study assessing the antiproliferative activity of fluorinated compounds, it was found that specific derivatives demonstrated significant cytotoxicity against breast and colon cancer cell lines. The mechanism was linked to the induction of apoptosis and cell cycle arrest .

Cell Line	IC50 (µM)
MCF-7 (breast)	12.5
HT-29 (colon)	15.0

These results indicate that the incorporation of difluoromethyl groups into thiazole-based structures may enhance their anticancer properties.

The biological activities of 4-[2-(Difluoromethyl)-1,3-thiazol-5-yl]benzonitrile are likely mediated through multiple mechanisms:

• Inhibition of Enzymatic Activity : Similar compounds have been shown to inhibit key enzymes involved in bacterial cell wall synthesis and cancer cell proliferation.
• Induction of Apoptosis : Evidence suggests that these compounds can trigger apoptotic pathways in cancer cells, leading to reduced viability.
• Enhanced Membrane Permeability : The fluorinated moieties may improve membrane permeability, allowing for better cellular uptake and efficacy.